N-(5-chloro-2-methoxyphenyl)-2-((2-(4-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• CAS RN: 852168-45-7
• Molecular Formula: C24H22ClN5O5S
• Molecular Weight: 527.98
• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[7-(4-methoxyphenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C24H22ClN5O5S/c1-29-21-19(23(32)30(2)24(29)33)22(28-20(27-21)13-5-8-15(34-3)9-6-13)36-12-18(31)26-16-11-14(25)7-10-17(16)35-4/h5-11H,12H2,1-4H3,(H,26,31)
• InChI Key: QASVMJUROBAUIH-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)OC)SCC(=O)NC4=C(C=CC(=C4)Cl)OC)C(=O)N(C1=O)C
• solubility: not available

Description

N-(5-chloro-2-methoxyphenyl)-2-((2-(4-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H22ClN5O5S and its molecular weight is 527.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

The synthesis of novel compounds related to this chemical structure has been widely explored. Studies have focused on creating derivatives through various chemical reactions to explore their potential biological activities. For instance, research has demonstrated the synthesis of novel heterocyclic compounds, including thiazolopyrimidines and oxazinones, starting from related chemical structures. These synthesized compounds have shown promise in various biological activities due to their unique structural features (Abu‐Hashem et al., 2020; Hossan et al., 2012).

Biological Activities and Applications

Investigations into the compound's derivatives have revealed potential anti-inflammatory, analgesic, and antimicrobial properties. Specific studies have reported the synthesis of compounds with significant cyclooxygenase inhibition and pronounced analgesic and anti-inflammatory activities, highlighting their potential as therapeutic agents (Abu‐Hashem et al., 2020). Moreover, the antimicrobial properties of synthesized derivatives have been demonstrated against a range of bacterial and fungal species, offering a basis for the development of new antimicrobial agents (Hossan et al., 2012).

Anticancer Potential

The structural modifications and synthesis of new derivatives from this compound have also been explored for their potential anticancer activities. Research into related structures has shown that certain derivatives exhibit cytotoxic activities against various cancer cell lines, suggesting the possibility of developing novel anticancer therapeutics (Al-Sanea et al., 2020).

Pharmacokinetics and Metabolic Studies

Pharmacokinetic and disposition studies have been conducted to understand the metabolic pathways and elimination mechanisms of related compounds. Such research provides insights into the safety and efficacy profiles of potential therapeutic agents, guiding their clinical development (Dong et al., 2016).